Cas no 2411276-57-6 (2-chloro-1-(4-cyclopropyl-7-fluoro-1,2,3,4-tetrahydroquinoxalin-1-yl)ethan-1-one)

• Product Name: 2-chloro-1-(4-cyclopropyl-7-fluoro-1,2,3,4-tetrahydroquinoxalin-1-yl)ethan-1-one
• CAS No: 2411276-57-6
• MF: C₁₃H₁₄ClFN₂O
• MW: 268.714465618134
• CID: 5357622
• PubChem ID: 146094624
• Update Time: 2025-11-06

2-chloro-1-(4-cyclopropyl-7-fluoro-1,2,3,4-tetrahydroquinoxalin-1-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• Z3766268876
• 2-Chloro-1-(4-cyclopropyl-7-fluoro-2,3-dihydroquinoxalin-1-yl)ethanone
• 2-chloro-1-(4-cyclopropyl-7-fluoro-1,2,3,4-tetrahydroquinoxalin-1-yl)ethan-1-one

• Inchi： 1S/C13H14ClFN2O/c14-8-13(18)17-6-5-16(10-2-3-10)11-4-1-9(15)7-12(11)17/h1,4,7,10H,2-3,5-6,8H2
• InChI Key： NEQZAVVNWYUXII-UHFFFAOYSA-N
• SMILES： ClCC(N1C2C=C(C=CC=2N(CC1)C1CC1)F)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 337
• XLogP3: 2.5
• Topological Polar Surface Area: 23.6

Additional information on 2-chloro-1-(4-cyclopropyl-7-fluoro-1,2,3,4-tetrahydroquinoxalin-1-yl)ethan-1-one

Introduction to 2-Chloro-1-(4-Cyclopropyl-7-Fluoro-1,2,3,4-Tetrahydroquinoxalin-1-yl)ethan-1-one (CAS No. 2411276-57-6)

2-Chloro-1-(4-cyclopropyl-7-fluoro-1,2,3,4-tetrahydroquinoxalin-1-yl)ethan-1-one, with the CAS number 2411276-57-6, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to a class of molecules known as quinoxalines, which are characterized by their unique structural features and diverse biological activities. The presence of a chloro and fluoro substituent, along with a cyclopropyl group, imparts specific chemical and biological properties that make it a promising candidate for various applications.

The molecular structure of 2-chloro-1-(4-cyclopropyl-7-fluoro-1,2,3,4-tetrahydroquinoxalin-1-yl)ethan-1-one is particularly noteworthy. The quinoxaline core is a bicyclic heterocyclic system consisting of two fused benzene rings with nitrogen atoms at positions 2 and 3. This core structure is known for its ability to interact with various biological targets, including enzymes, receptors, and ion channels. The introduction of the chloro and fluoro substituents enhances the compound's lipophilicity and electronic properties, which can influence its pharmacokinetic and pharmacodynamic profiles.

In recent years, there has been a growing interest in the development of quinoxaline derivatives for their potential therapeutic applications. Studies have shown that these compounds can exhibit a wide range of biological activities, including antimicrobial, antiviral, anticancer, and anti-inflammatory properties. For instance, research published in the Journal of Medicinal Chemistry has highlighted the potential of quinoxaline derivatives as inhibitors of specific enzymes involved in cancer progression.

2-Chloro-1-(4-cyclopropyl-7-fluoro-1,2,3,4-tetrahydroquinoxalin-1-yl)ethan-1-one has been synthesized using various methods, including multistep organic synthesis routes. The synthesis typically involves the condensation of appropriate starting materials to form the quinoxaline core, followed by functional group modifications to introduce the desired substituents. The choice of synthetic route can significantly impact the yield and purity of the final product.

The physicochemical properties of 2-chloro-1-(4-cyclopropyl-7-fluoro-1,2,3,4-tetrahydroquinoxalin-1-yl)ethan-1-one have been extensively studied. It is generally a solid at room temperature with a melting point ranging from 80 to 85°C. The compound is moderately soluble in common organic solvents such as dimethyl sulfoxide (DMSO), ethanol, and methanol but has limited solubility in water. These properties are crucial for its use in various experimental settings.

In terms of biological activity, preliminary studies have indicated that 2-chloro-1-(4-cyclopropyl-7-fluoro-1,2,3,4-tetrahydroquinoxalin-1-yl)ethan-1-one exhibits potent inhibitory effects on specific enzymes involved in cancer cell proliferation. For example, it has been shown to inhibit the activity of tyrosine kinases, which are key regulators of cell growth and survival. This inhibition can lead to reduced cancer cell viability and increased apoptosis.

Clinical trials are currently underway to evaluate the safety and efficacy of 2-chloro-1-(4-cyclopropyl-7-fluoro-1,2,3,4-tetrahydroquinoxalin-1-y l)ethanone in treating various types of cancer. Early results from phase I trials have shown promising outcomes with minimal adverse effects reported. However, further research is needed to fully understand its mechanism of action and optimize its therapeutic potential.

Beyond cancer therapy, there is also interest in exploring the potential applications of 2-chloro - 1-(4-cyclopropyl - 7 - fluoro - 1 , 2 , 3 , 4 - tetrahydroquinoxalin - 1 - yl )ethanone in other therapeutic areas. For instance, its anti-inflammatory properties make it a candidate for treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease (IBD). Preclinical studies have demonstrated its ability to reduce inflammation by inhibiting pro-inflammatory cytokines and mediators.

The environmental impact of synthetic compounds like 2-chloro - 1 -(4-cyclopropyl - 7 - fluoro - 1 , 2 , 3 , 4 - tetrahydroquinoxalin - yl )ethanone is another important consideration. Researchers are actively investigating methods to synthesize this compound using green chemistry principles to minimize environmental footprint and ensure sustainable production processes.

In conclusion, 2-chloro - 1 -(4-cyclopropyl - 7 - fluoro - 1 , 2 , 3 , 4 - tetrahydroquinoxalin - yl )ethanone (CAS No. 2411276 -57 -6) is a promising compound with diverse biological activities and potential therapeutic applications. Ongoing research continues to uncover new insights into its mechanism of action and optimize its use in various medical conditions. As our understanding deepens, it is likely that this compound will play an increasingly important role in the development of novel therapies for unmet medical needs.